Cas no 2171603-33-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid
- 2171603-33-9
- EN300-1515940
-
- Inchi: 1S/C27H26N2O5/c1-17(24(30)29-27(2,25(31)32)18-10-4-3-5-11-18)28-26(33)34-16-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,17,23H,16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: NKQYJRIOGOOHQS-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C(NC(C(=O)O)(C)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 458.18417193g/mol
- Monoisotopic Mass: 458.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515940-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515940-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515940-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515940-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515940-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515940-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515940-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515940-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515940-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 50mg |
$587.0 | 2023-09-27 | ||
| Enamine | EN300-1515940-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-phenylpropanoic acid |
2171603-33-9 | 100mg |
$615.0 | 2023-09-27 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid
Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid (CAS No. 2171603-33-9)
The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid (CAS No. 2171603-33-9) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and phenylpropanoic acid moieties, makes it a critical intermediate for constructing complex peptides with enhanced stability and bioactivity. Researchers and manufacturers increasingly seek this compound due to its role in advancing drug discovery, particularly in the development of targeted therapies and bioconjugation applications.
In recent years, the demand for custom peptide synthesis has surged, driven by innovations in cancer therapeutics, vaccine development, and precision medicine. The Fmoc-protecting group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique favored for its efficiency and scalability. This aligns with the growing trend of automated peptide synthesizers and high-throughput screening, where reproducibility and purity are paramount.
Another key application of this compound lies in biomaterials engineering. Its phenylpropanoic acid segment contributes to hydrophobic interactions, enabling the design of self-assembling peptides for drug delivery systems. With the rise of nanomedicine, researchers are exploring its potential in creating stimuli-responsive carriers that improve therapeutic bioavailability. This addresses a common search query: "How can peptide derivatives enhance targeted drug delivery?"
From a synthetic chemistry perspective, the CAS No. 2171603-33-9 compound exemplifies the importance of orthogonal protection strategies. The Fmoc group can be removed under mild basic conditions (e.g., piperidine), preserving acid-labile functionalities—a feature highly valued in multistep organic synthesis. This property is frequently discussed in forums focusing on peptide modification techniques and side-chain protection.
Quality control is another critical aspect for users sourcing this material. Analytical methods such as HPLC, mass spectrometry, and NMR are essential to verify the purity of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid, especially given its use in GMP-compliant production. FAQs like "What analytical techniques validate Fmoc-amino acid purity?" reflect this concern. Suppliers often provide detailed certificates of analysis (CoA) to meet regulatory requirements for preclinical studies.
Environmental and cost considerations are also trending topics. The compound’s synthesis often involves green chemistry principles, such as minimizing hazardous solvents, to align with sustainable manufacturing goals. Additionally, its role in generic peptide APIs highlights its economic relevance in reducing biopharmaceutical production costs.
In summary, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid (CAS No. 2171603-33-9) bridges multiple disciplines—from medicinal chemistry to material science. Its versatility underscores why it remains a focal point in scientific literature and industrial applications, answering pressing questions about peptide-based innovations and synthetic efficiency.
2171603-33-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)